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Compound of Interest

Compound Name: CAY10502

Cat. No.: B049900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of CAY10502, a potent inhibitor of

cytosolic phospholipase A2α (cPLA2α), with other notable inhibitors of the same enzyme.

Experimental data, detailed protocols, and pathway visualizations are presented to offer an

objective performance comparison for research and drug development applications.

Introduction to cPLA2α and its Inhibition
Cytosolic phospholipase A2α (cPLA2α) is a key enzyme in the inflammatory cascade. It

specifically hydrolyzes the sn-2 position of membrane phospholipids, leading to the release of

arachidonic acid. This arachidonic acid is then metabolized into various pro-inflammatory

eicosanoids, including prostaglandins and leukotrienes. Given its central role in inflammation,

cPLA2α is a significant therapeutic target for a range of inflammatory diseases.

CAY10502 has been identified as a highly potent inhibitor of cPLA2α. This guide will compare

its inhibitory activity (IC50 values) against other well-characterized cPLA2α inhibitors.

Quantitative Comparison of cPLA2α Inhibitor IC50
Values
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

CAY10502 and other selected cPLA2α inhibitors. Lower IC50 values indicate higher potency.
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Inhibitor Target IC50 Value
Assay Conditions /
Notes

CAY10502 cPLA2α 4.3 nM
Purified human

platelet enzyme[1]

Pyrrophenone cPLA2α 4.2 nM
Isolated enzyme[2][3]

[4]

WAY-196025 cPLA2α 12 nM
LTB4 inhibition in a

cellular assay[5][6][7]

AVX001 cPLA2α 120 nM In vitro activity[1][8]

AVX002 cPLA2α ~710-900 nM

Cellular assay (IL-1β-

induced AA release)[9]

[10]

Signaling Pathway of cPLA2α
The activation of cPLA2α is a critical step in the production of inflammatory mediators. The

following diagram illustrates the key signaling events leading to cPLA2α activation and its

downstream effects.
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General Workflow for IC50 Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cPLA2α Enzyme Inhibition Attenuates Inflammation and Keratinocyte Proliferation - PMC
[pmc.ncbi.nlm.nih.gov]

2. Pyrrophenone ≥98% (HPLC), cPLA2α Inhibitor II, powder | Sigma-Aldrich
[sigmaaldrich.com]

3. Pyrrolidine inhibitors of human cytosolic phospholipase A2. Part 2: synthesis of potent and
crystallized 4-triphenylmethylthio derivative 'pyrrophenone' - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. WAY-196025 |CAS:540523-42-0 Probechem Biochemicals [probechem.com]

6. WAY-196025|WAY196025 [dcchemicals.com]

7. WAY-196025 | cPLA2α抑制剂 | MCE [medchemexpress.cn]

8. researchgate.net [researchgate.net]

9. Cytosolic group IVA phospholipase A2 inhibitors, AVX001 and AVX002, ameliorate
collagen-induced arthritis - PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Comparative Analysis of CAY10502: A Potent cPLA2α
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049900#comparative-analysis-of-cay10502-ic50-
values]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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